Cas no 1782613-34-6 (3-Bromo-6-fluoro-2-hydroxyphenylacetic acid)
1782613-34-6 structure
Product Name:3-Bromo-6-fluoro-2-hydroxyphenylacetic acid
CAS No:1782613-34-6
Molecular Formula:C8H6BrFO3
Molecular Weight:249.033845424652
CID:4973336
3-Bromo-6-fluoro-2-hydroxyphenylacetic acid Properties
Names and Identifiers
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- 3-Bromo-6-fluoro-2-hydroxyphenylacetic acid
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- InChIKey： KSHNUKNFPLCEGF-UHFFFAOYSA-N
- Inchi： 1S/C8H6BrFO3/c9-5-1-2-6(10)4(8(5)13)3-7(11)12/h1-2,13H,3H2,(H,11,12)
- SMILES： BrC1=CC=C(C(=C1O)CC(=O)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Heavy Atom Count: 13
- Complexity: 200
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5
3-Bromo-6-fluoro-2-hydroxyphenylacetic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021844-250mg |
3-Bromo-6-fluoro-2-hydroxyphenylacetic acid |
1782613-34-6 | 97% | 250mg |
480.00 USD |
3-Bromo-6-fluoro-2-hydroxyphenylacetic acid Related Literature
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Uxía Gómez-Bouzó,Alioune Fall,Judit Osz,Yagamare Fall,Natacha Rochel,Hugo Santalla Org. Chem. Front., 2022,9, 1522-1530
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Huasong Qin,Kai Ren,Guoqiang Zhang,Ying Dai,Gang Zhang Phys. Chem. Chem. Phys., 2022,24, 20437-20444
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Ning Sun,Huan Liu,Bin Xu J. Mater. Chem. A, 2015,3, 20560-20566
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C. R. Jones,M. D. Greenhalgh,J. R. Bame,T. J. Simpson,J. W. Marshall,C. P. Butts Chem. Commun., 2016,52, 2920-2923
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7. Front cover
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Yihan Shao,Laszlo Fusti Molnar,Yousung Jung,Jörg Kussmann,Christian Ochsenfeld,Shawn T. Brown,Andrew T.B. Gilbert,Lyudmila V. Slipchenko,Sergey V. Levchenko,Darragh P. O’Neill,Robert A. DiStasio Jr,Rohini C. Lochan,Tao Wang,Gregory J.O. Beran,Nicholas A. Besley,John M. Herbert,Ching Yeh Lin,Troy Van Voorhis,Siu Hung Chien,Alex Sodt,Ryan P. Steele,Vitaly A. Rassolov,Paul E. Maslen,Prakashan P. Korambath,Ross D. Adamson,Brian Austin,Jon Baker,Edward F. C. Byrd,Holger Dachsel,Robert J. Doerksen,Andreas Dreuw,Barry D. Dunietz,Anthony D. Dutoi,Thomas R. Furlani,Steven R. Gwaltney,Andreas Heyden,So Hirata,Chao-Ping Hsu,Gary Kedziora,Rustam Z. Khalliulin,Phil Klunzinger,Aaron M. Lee,Michael S. Lee,WanZhen Liang,Itay Lotan,Nikhil Nair,Baron Peters,Emil I. Proynov,Piotr A. Pieniazek,Young Min Rhee,Jim Ritchie,Edina Rosta,C. David Sherrill,Andrew C. Simmonett,Joseph E. Subotnik,H. Lee Woodcock III,Weimin Zhang,Alexis T. Bell,Arup K. Chakraborty,Daniel M. Chipman,Frerich J. Keil,Arieh Warshel,Warren J. Hehre,Henry F. Schaefer III,Jing Kong,Anna I. Krylov,Peter M. W. Gill Phys. Chem. Chem. Phys., 2006,8, 3172-3191
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